2-{1-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}-4-methyl-1H-benzimidazole

• IUPAC Name: 4-methyl-2-[1-[(3-methyl-1-prop-2-enylpyrazol-4-yl)methyl]piperidin-3-yl]-1H-benzimidazole
• InChI: InChI=1S/C21H27N5/c1-4-10-26-14-18(16(3)24-26)13-25-11-6-8-17(12-25)21-22-19-9-5-7-15(2)20(19)23-21/h4-5,7,9,14,17H,1,6,8,10-13H2,2-3H3,(H,22,23)
• InChI Key: WMGMTYYTHWDFIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)C3CCCN(C3)CC4=CN(N=C4C)CC=C
• Molecular Formula: C21H27N5
• Molecular Weight: 349.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyrazole is another organic compound with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms.

Mechanism of Action

The mechanism of action of imidazole and its derivatives is diverse and depends on their chemical structure and the target organism or cell. They have been found to interact with various enzymes and proteins, disrupting their function.

Future Directions

The future directions in the research of imidazole and its derivatives could include the development of new drugs with improved efficacy and fewer side effects. There is also a need for the development of a new drug that overcomes the AMR problems.